Cas no 2171602-74-5 (4-{(tert-butoxy)carbonylamino}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoic acid)
4-{(tert-butoxy)carbonylamino}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2171602-74-5
- EN300-1285040
- 4-{[(tert-butoxy)carbonyl]amino}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoic acid
- 4-{(tert-butoxy)carbonylamino}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoic acid
-
- Inchi: 1S/C26H32N2O6/c1-16(27-23(31)34-25(2,3)4)26(5,14-22(29)30)28-24(32)33-15-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,16,21H,14-15H2,1-5H3,(H,27,31)(H,28,32)(H,29,30)
- InChI Key: AVUPRLOICLVNEK-UHFFFAOYSA-N
- SMILES: O(C(NC(C)(CC(=O)O)C(C)NC(=O)OC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 468.22603674g/mol
- Monoisotopic Mass: 468.22603674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 10
- Complexity: 728
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 114Ų
4-{(tert-butoxy)carbonylamino}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1285040-1.0g |
4-{[(tert-butoxy)carbonyl]amino}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoic acid |
2171602-74-5 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1285040-50mg |
4-{[(tert-butoxy)carbonyl]amino}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoic acid |
2171602-74-5 | 50mg |
$1779.0 | 2023-10-01 | ||
| Enamine | EN300-1285040-100mg |
4-{[(tert-butoxy)carbonyl]amino}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoic acid |
2171602-74-5 | 100mg |
$1863.0 | 2023-10-01 | ||
| Enamine | EN300-1285040-250mg |
4-{[(tert-butoxy)carbonyl]amino}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoic acid |
2171602-74-5 | 250mg |
$1948.0 | 2023-10-01 | ||
| Enamine | EN300-1285040-500mg |
4-{[(tert-butoxy)carbonyl]amino}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoic acid |
2171602-74-5 | 500mg |
$2033.0 | 2023-10-01 | ||
| Enamine | EN300-1285040-1000mg |
4-{[(tert-butoxy)carbonyl]amino}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoic acid |
2171602-74-5 | 1000mg |
$2118.0 | 2023-10-01 | ||
| Enamine | EN300-1285040-2500mg |
4-{[(tert-butoxy)carbonyl]amino}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoic acid |
2171602-74-5 | 2500mg |
$4150.0 | 2023-10-01 | ||
| Enamine | EN300-1285040-5000mg |
4-{[(tert-butoxy)carbonyl]amino}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoic acid |
2171602-74-5 | 5000mg |
$6140.0 | 2023-10-01 | ||
| Enamine | EN300-1285040-10000mg |
4-{[(tert-butoxy)carbonyl]amino}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoic acid |
2171602-74-5 | 10000mg |
$9105.0 | 2023-10-01 |
4-{(tert-butoxy)carbonylamino}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoic acid Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 4-{(tert-butoxy)carbonylamino}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoic acid
Recent Advances in the Study of 4-{(tert-butoxy)carbonylamino}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoic acid (CAS: 2171602-74-5)
In recent years, the compound 4-{(tert-butoxy)carbonylamino}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoic acid (CAS: 2171602-74-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and other biologically active compounds. The tert-butoxycarbonyl (Boc) and fluorenylmethoxycarbonyl (Fmoc) protecting groups make it particularly valuable in solid-phase peptide synthesis (SPPS), enabling the precise construction of complex peptide sequences.
Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the development of novel protease inhibitors, where its structural flexibility allows for the introduction of diverse side chains, enhancing binding affinity and selectivity. Additionally, researchers have explored its utility in the synthesis of peptidomimetics, which mimic the structure and function of natural peptides but exhibit improved stability and bioavailability.
Another groundbreaking study, published in Organic Letters in early 2024, demonstrated the compound's potential in click chemistry applications. By leveraging its reactive carboxyl and amino groups, scientists successfully conjugated it with azide-bearing molecules, facilitating the development of targeted drug delivery systems. This approach has shown promise in cancer therapy, where precise targeting minimizes off-target effects and reduces systemic toxicity.
Furthermore, the compound's role in the synthesis of cyclic peptides has been a focal point of recent research. Cyclic peptides are increasingly recognized for their therapeutic potential due to their enhanced stability and ability to disrupt protein-protein interactions. A study in Chemical Communications (2024) reported the efficient cyclization of linear peptides using 2171602-74-5 as a key building block, yielding compounds with potent activity against antibiotic-resistant bacteria.
In conclusion, 4-{(tert-butoxy)carbonylamino}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoic acid (CAS: 2171602-74-5) continues to be a versatile and indispensable tool in chemical biology and pharmaceutical research. Its applications span from peptide synthesis to drug delivery and beyond, underscoring its importance in advancing therapeutic innovation. Future research is expected to further explore its potential in emerging areas such as personalized medicine and bioconjugation technologies.
2171602-74-5 (4-{(tert-butoxy)carbonylamino}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)